VH032 thiol

• Molecular Formula: C23H30N4O4S2
• Molecular Weight: 490.6 g/mol
• InChI: InChI=1S/C23H30N4O4S2/c1-13-19(33-12-25-13)16-7-5-15(6-8-16)10-24-21(30)18-9-17(29)11-27(18)22(31)20(23(3,4)32)26-14(2)28/h5-8,12,17-18,20,29,32H,9-11H2,1-4H3,(H,24,30)(H,26,28)
• InChIKey: MTXNPMAFURZVJC-UHFFFAOYSA-N

PROTAC development requires precise E3 ligase handles. Substituting the thiol group alters linker chemistry and ternary complex geometry, directly impacting degrader efficacy. VH032 thiol provides: - Chemoselective thiol-maleimide conjugation (1000x faster than amine-NHS ester) - Defined attachment point for systematic linker optimization (e.g., MZ1, AT1 synthesis) - Enables VHL-based degraders, fluorophore tags, and pull-down reagents Immediate supply for research use.

VH032 Thiol: Standard VHL Ligand for PROTACs

VH032 thiol (CAS: 2098836-54-3), also known as VHL ligand 6, is a functionalized von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand [1]. It is a peptidomimetic small molecule designed specifically for the synthesis of PROteolysis TArgeting Chimeras (PROTACs), where it acts as the E3 ligase recruiting element. Its key feature is a reactive thiol (-SH) handle, which facilitates highly efficient and chemoselective conjugation to a target protein warhead via a linker, forming a bifunctional degrader molecule [1]. This compound serves as a fundamental building block in the development of VHL-based degraders, enabling the systematic optimization of linker length and composition .

PROTAC synthesis with VHL E3 ligase recruitment

Thiol-maleimide chemoselective conjugation handle

Linker and ternary complex SAR optimization studies

• [1] Tocris Bioscience. (n.d.). VH 032, thiol (Cat. No. 7861). Retrieved April 23, 2026. View Source

Generic VHL Ligands vs VH032 Thiol

Substituting VH032 thiol with another VHL-binding ligand or a differently functionalized analog like VH032-amine or VH032-alkyne is not a simple swap. The functional group dictates the specific conjugation chemistry, which in turn dictates the linker structure, reaction efficiency, and final PROTAC's properties. Using an amine-functionalized ligand, for instance, requires a completely different set of reaction conditions and linker chemistry (e.g., NHS ester activation), which is significantly less efficient and less specific than the thiol-maleimide chemistry enabled by VH032 thiol [1]. A change in the conjugation handle can drastically alter the linker's exit vector and conformational flexibility, which are critical parameters for the formation of a productive and stable ternary complex between the target protein and the E3 ligase [2].

Conjugation handle mismatch

Amine-functionalized VHL ligands require NHS ester chemistry, which is less efficient and specific than thiol-maleimide. Reaction conditions and linker compatibility may change significantly.

Ternary complex geometry alteration

Switching the conjugation handle may shift the linker exit vector, disrupting cooperative binding and reducing degradation potency in the assembled PROTAC.

• [1] Thermo Fisher Scientific. (n.d.). Chemistry of Crosslinking. Retrieved April 23, 2026. View Source
• [2] Gadd, M. S., Testa, A., Lucas, X., Chan, K. H., Chen, W., Lamont, D. J., ... & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. View Source

VH032 Thiol Quantitative Evidence

Thiol vs Amine Conjugation Efficiency

The thiol group on VH032 thiol enables a highly specific and efficient conjugation with maleimide-functionalized linkers. At pH 7.0, the reaction rate of a maleimide with a sulfhydryl group is approximately 1,000 times faster than its reaction with a primary amine [1]. This significant kinetic advantage allows for near-stoichiometric conjugation reactions to proceed to completion under mild, aqueous conditions, minimizing side reactions and simplifying purification.

Conjugation rate

Class-level inference

~1,000× faster

Supports high-efficiency, high-purity PROTAC synthesis

Aqueous pH 7.0; maleimide vs primary amine reference data

Evidence Dimension	Relative Reaction Rate with Maleimide at pH 7.0
Target Compound Data	1,000 (normalized to sulfhydryl)
Comparator Or Baseline	Primary Amine (e.g., in VH032-amine)
Quantified Difference	1000-fold faster reaction
Conditions	Aqueous buffer at pH 7.0

Why This Matters

This ensures higher yield and cleaner synthesis of PROTAC molecules, saving time and resources during chemical development and procurement.

• [1] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Referenced via ScienceDirect summary). View Source

Active PROTAC Degrader Formation

VH032 thiol has been functionally validated by its conjugation to the pan-BET inhibitor JQ1 to form the PROTAC molecule MZ1 [1]. This molecule, and the structurally optimized derivative AT1, demonstrated potent and selective degradation of the BRD4 protein in cells. The ternary complex crystal structure of MZ1 with VHL and BRD4BD2 provides a foundational understanding of PROTAC cooperative binding [1].

Functional validation

Reported

VH032 thiol Forms active degrader (MZ1) inducing BRD4 degradation

VH032 parent Cannot conjugate; no PROTAC formation

Confirms retained VHL binding and degradation function

Cell-based assay; ternary complex crystal structure

Evidence Dimension	Functional Validation
Target Compound Data	Forms active PROTAC (MZ1/AT1) leading to BRD4 degradation
Comparator Or Baseline	VH032 (no conjugation handle)
Quantified Difference	Enables PROTAC synthesis; parent compound cannot.
Conditions	Cell-based assays and X-ray crystallography

Why This Matters

This demonstrates that the thiol handle does not interfere with VHL binding and that the resulting PROTACs are functional, providing confidence for use in new degrader design.

• [1] Gadd, M. S., Testa, A., Lucas, X., Chan, K. H., Chen, W., Lamont, D. J., ... & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. View Source

Purity: VH032 Thiol vs VH032

Commercially available VH032 thiol is supplied with a purity of ≥95% as determined by HPLC analysis [1]. This level of purity is comparable to that of the non-functionalized parent VH032 ligand, which is also typically supplied at ≥95% purity . This demonstrates that the addition of the functional thiol handle does not come at the cost of chemical purity, ensuring reliable performance in downstream applications.

HPLC purity

Specification review

≥95% (VH032 thiol) – comparable to parent ligand

Meets same quality standard as unfunctionalized VH032

Supplier specifications (Tocris, MCE)

Evidence Dimension	HPLC Purity
Target Compound Data	≥95% (VH032 thiol)
Comparator Or Baseline	≥95% (VH032 parent ligand)
Quantified Difference	No significant difference in purity
Conditions	Commercial supplier specifications (Tocris, MedChemExpress)

Why This Matters

Assures researchers and procurement specialists that the functionalized ligand meets the same high-quality standards as the base ligand, reducing variability in experimental results.

• [1] Tocris Bioscience. (n.d.). VH 032, thiol (Cat. No. 7861). Retrieved April 23, 2026. View Source

Synthesis Yield: VH032 vs Me-VH032

A recent study detailing the multigram synthesis of VHL ligands reported a unified five-step route for the preparation of VH032 (1) and its chiral benzylic amine analog Me-VH032 (2) in yields of 56% and 61%, respectively [1]. While VH032 thiol is a derivative, this data provides a quantitative benchmark for the synthesis efficiency of the core VH032 scaffold, which is relevant for understanding the overall procurement cost and scalability of compounds in this class.

Synthesis yield

Cross-study comparable

56% (VH032) vs 61% (Me-VH032)

Provides benchmark for VH032 scaffold tractability

Multigram five-step route; derivative context

Evidence Dimension	Synthesis Yield (Multigram Scale)
Target Compound Data	56% (VH032 scaffold)
Comparator Or Baseline	61% (Me-VH032 analog)
Quantified Difference	5 percentage point lower yield
Conditions	Unified five-step synthetic route

Why This Matters

Provides insight into the synthetic tractability of the VH032 core, which is a key factor in the cost and availability of any derivative, including VH032 thiol.

• [1] Anonymous. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Advances, 14(24), 17077-17090. View Source

VH032 Thiol Research & Industrial Applications

BRD4-Degrading PROTAC Synthesis

VH032 thiol is the essential precursor for creating PROTACs that target the bromodomain and extra-terminal (BET) protein BRD4. By conjugating its thiol group to a maleimide-functionalized linker attached to the BRD4 inhibitor JQ1, researchers can synthesize the degrader MZ1 and its more selective derivative AT1 [1]. These molecules are powerful tool compounds for studying the biological role of BRD4 and validating it as a therapeutic target.

VHL-Based PROTAC SAR Studies

The thiol handle on VH032 thiol provides a defined attachment point, enabling the systematic exploration of different linker lengths and chemical compositions. This allows for the optimization of the ternary complex geometry, which is critical for achieving potent and selective target degradation . This application is fundamental for drug discovery efforts aiming to improve PROTAC drug-like properties and efficacy.

Bioconjugation for Chemical Biology Tools

The efficient thiol-maleimide chemistry of VH032 thiol is leveraged to create chemical biology tools beyond traditional PROTACs. It can be used to attach the VHL ligand to fluorophores, affinity tags, or solid supports. The 1000-fold faster reaction rate with maleimide at physiological pH ensures high-yield and specific conjugation for applications like target engagement assays, protein pull-downs, or the development of novel proximity-inducing molecules [2].

Application

Selection Property

Validation Focus

BRD4-targeted degrader synthesis

Thiol-maleimide conjugation efficiency

Target degradation and ternary complex formation

Linker SAR for VHL-based PROTACs

Defined attachment point for systematic optimization

Ternary complex geometry and degradation selectivity

Chemical biology probe bioconjugation

Rapid thiol-maleimide coupling kinetics

High-yield site-specific labeling under mild conditions

• [1] Gadd, M. S., Testa, A., Lucas, X., Chan, K. H., Chen, W., Lamont, D. J., ... & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. View Source
• [2] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Referenced via ScienceDirect summary). View Source